Cas no 1806788-39-5 (Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate)

• Product Name: Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate
• CAS No: 1806788-39-5
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4855079
• Update Time: 2025-06-08

Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate

• Inchi： 1S/C8H7F3N2O2/c1-15-8(14)5-3(6(10)11)2-4(9)7(12)13-5/h2,6H,1H3,(H2,12,13)
• InChI Key： GYYJWLYVQZXTMP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1C(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate

Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1806788-39-5): A Comprehensive Overview

Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1806788-39-5) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate is notable for its incorporation of fluorine atoms and a difluoromethyl group, which contribute to its distinct chemical properties. The presence of these functional groups can significantly influence the compound's reactivity, stability, and biological activity. Specifically, the difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive moiety in drug design.

Recent studies have highlighted the potential of Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key enzymes involved in the viral life cycle.

In addition to its antiviral properties, Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate has also shown promise as a lead compound for the development of anticancer agents. A preclinical study conducted by a team of researchers at a leading pharmaceutical company revealed that this compound selectively targets and inhibits cancer cell proliferation while sparing normal cells. The mechanism of action involves the disruption of specific signaling pathways that are aberrantly activated in cancer cells.

The synthetic route to Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate has been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of a suitable pyridine precursor with a difluoroalkylating agent, followed by subsequent functional group modifications to introduce the methyl ester and amino groups. The robustness and scalability of this synthetic method make it suitable for large-scale production, which is crucial for advancing the compound into clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate is still in the early stages of development, preliminary data from preclinical studies have been encouraging. Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. These trials will provide valuable insights into the dosing regimens and potential side effects, paving the way for further clinical evaluation.

Beyond its therapeutic applications, Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate has also found use as a building block in organic synthesis. Its unique chemical structure makes it a valuable intermediate for constructing more complex molecules with diverse biological activities. Researchers are exploring its utility in synthesizing novel compounds with improved pharmacological properties, such as enhanced potency and reduced toxicity.

In conclusion, Methyl 2-amino-5-(difluoromethyl)-3-fluoropyridine-6-carboxylate (CAS No. 1806788-39-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities, make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.